Cas no 2228588-38-1 (2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228588-38-1
• MF: C₉H₁₁ClFNO₂S
• MW: 251.705543756485
• CID: 6187163
• PubChem ID: 165654534
• Update Time: 2025-11-07

2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride
• 2228588-38-1
• EN300-1990465

• Inchi： 1S/C9H11ClFNO2S/c1-6-5-7(2)12-9(10)8(6)3-4-15(11,13)14/h5H,3-4H2,1-2H3
• InChI Key： IUJBJPOBFGJBSC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(C)N=1)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 251.0183056g/mol
• Monoisotopic Mass: 251.0183056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2228588-38-1)

2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2228588-38-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both chloro and sulfonyl fluoride substituents makes it a versatile building block for medicinal chemists, enabling the development of novel therapeutic agents.

The structure of 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride incorporates a pyridine core, which is a common motif in many pharmacologically active compounds. The pyridine ring provides a suitable scaffold for further functionalization, allowing chemists to explore diverse chemical transformations. Specifically, the chloro group at the 2-position and the dimethyl groups at the 4 and 6 positions contribute to the compound's stability while also enhancing its reactivity in subsequent synthetic steps.

The sulfonyl fluoride moiety at the ethane-1 position is particularly noteworthy, as it is known to be highly reactive towards nucleophilic substitution reactions. This reactivity has been leveraged in various synthetic protocols to introduce new functional groups into complex molecules. In recent years, sulfonyl fluorides have been increasingly utilized in drug discovery due to their ability to enhance binding affinity and metabolic stability in target proteins.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride in the development of small-molecule inhibitors. For instance, studies have demonstrated its utility in synthesizing potent kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The compound's ability to undergo selective functionalization has allowed researchers to fine-tune its pharmacokinetic properties, making it an attractive candidate for further optimization.

In addition to its role in kinase inhibition, 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride has been explored in the synthesis of antiviral agents. The pyridine scaffold is known to interact favorably with viral proteases and polymerases, providing a rational basis for its incorporation into drug candidates. Preliminary studies have shown promising results in inhibiting the replication of certain viruses by targeting key enzymatic residues.

The synthetic pathways involving 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride are diverse and well-documented. One common approach involves the reaction of 2-chloro-4,6-dimethylpyridine with ethyl chlorosulfonate followed by nucleophilic substitution with an appropriate base. This method allows for high yields and good regioselectivity, making it a preferred route for industrial-scale production.

Another notable application of this compound is in the field of material science. The unique electronic properties of the pyridine ring make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have successfully incorporated derivatives of 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride into conjugated polymers, enhancing their charge transport capabilities.

The pharmacological potential of this compound is further underscored by its ability to modulate biological pathways associated with neurological disorders. Studies have suggested that derivatives of this molecule may exhibit neuroprotective effects by inhibiting aberrant protein aggregation associated with conditions such as Alzheimer's disease. These findings have opened new avenues for therapeutic intervention.

In conclusion, 2-(2-chloro-4,6-dimethylpyridin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2228588-38-1) is a multifaceted compound with significant applications across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its impact on scientific innovation.